2-cyano-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyridine-3-sulfonamide

• IUPAC Name: 2-cyano-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H11N5O3S/c16-9-12-13(7-4-8-17-12)24(21,22)18-10-14-19-15(23-20-14)11-5-2-1-3-6-11/h1-8,18H,10H2
• InChI Key: YGUTYZVUMZYTRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NO2)CNS(=O)(=O)C3=C(N=CC=C3)C#N
• Molecular Formula: C15H11N5O3S
• Molecular Weight: 341.3 g/mol

Description

2-cyano-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyridine-3-sulfonamide is a heterocyclic compound with a complex structure. It belongs to the oxadiazole family, which is characterized by a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. Oxadiazoles have diverse applications in material science, medicinal chemistry, and high-energy materials due to their unique properties.

Synthesis Analysis

The synthesis of this compound involves several steps. One efficient method is the cyclocondensation of 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide with phenacyl bromide in boiling ethanol using triethylamine as a basic catalyst. This reaction yields the desired pyrrole derivative.

Molecular Structure Analysis

The molecular structure of This compound consists of a pyridine ring linked to an oxadiazole moiety. The presence of the cyano group and the phenyl substituent contributes to its unique properties. Intramolecular hydrogen bonding between the oxadiazole nitrogen atom and the NH2 group has been observed in its crystal structure.

Chemical Reactions Analysis

This compound can participate in various chemical reactions, including annulation reactions and desulfurization/intramolecular rearrangement. For example, it can undergo annulation followed by desulfurization to yield other derivatives.